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An In-Depth Technical Guide to the Regulatory Status and Analysis of Methiocarb

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methiocarb, known chemically as 3,5-Dimethyl-4-(methylsulfanyl)phenyl methylcarbamate, is a

broad-spectrum carbamate pesticide.[1][2] Since the 1960s, it has been utilized as an

insecticide, molluscicide (to control snails and slugs), acaricide, and avicide (bird repellent).[1]

[3] Its alternative names include mercaptodimethur and mesurol.[1][2] Methiocarb functions as

a neurotoxin through the inhibition of acetylcholinesterase, an essential enzyme in the nervous

system.[1][4] This guide provides a comprehensive overview of its current regulatory

landscape, available analytical standards, and detailed methodologies for its detection and

quantification.

Table 1: Chemical and Physical Properties of Methiocarb
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Property Value

IUPAC Name
3,5-Dimethyl-4-(methylsulfanyl)phenyl

methylcarbamate[1]

Synonyms Mercaptodimethur, Mesurol, BAY 37344[4][5]

CAS Number 2032-65-7[1]

Molecular Formula C₁₁H₁₅NO₂S[6]

Molecular Weight 225.31 g/mol [4]

Appearance White or colorless crystalline solid[6]

Odor Mild, phenol-like[6]

Melting Point 118.5–121°C[3][7]

Water Solubility 0.027 g/L[3]

Log P 3.18[3]

Regulatory Status
The use of Methiocarb is highly regulated and has been withdrawn in several key jurisdictions

due to toxicity concerns, particularly its high toxicity to birds.

European Union: The European Union has non-renewed the approval of Methiocarb as a plant

protection product.[8][9] Commission Implementing Regulation (EU) 2019/1606 officially

mandated the non-renewal, leading to a withdrawal of all plant protection products containing

Methiocarb from the market.[9][10] This decision was based on identified risks, especially to

birds.[11] The ban on methiocarb slug pellets was voted on as early as 2014 due to hazardous

effects on grain-eating birds.[11]

United States: In the United States, Methiocarb is classified as a Restricted Use Pesticide

(RUP) by the Environmental Protection Agency (EPA) due to its high acute toxicity to avian

species.[7][12] Many of its food uses were voluntarily withdrawn by the registrant in the late

1980s and early 1990s.[13] Current registered uses are limited to ornamental plants in

nurseries and greenhouses and for use by USDA APHIS certified applicators to protect the

eggs of endangered bird species from predators.[12] A Reregistration Eligibility Decision (RED)
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was issued by the EPA, confirming that certain uses are eligible for reregistration provided that

stringent risk mitigation measures are implemented.[14][15]

Australia: The Australian Pesticides and Veterinary Medicines Authority (APVMA) has also

reviewed Methiocarb due to public health, safety, and environmental concerns. The review led

to recommendations for changes to product labels, deletion of some uses, and amendments to

Maximum Residue Limits (MRLs).

Table 2: Summary of Regulatory Status by Region

Region Status Key Points

European Union Not Approved

Approval for use as a plant

protection product was non-

renewed in 2019.[8][9]

United States Restricted Use

Classified as a Restricted Use

Pesticide.[12] No remaining

food crop uses.[14]

Australia Under Review/Restricted
Subject to review and

restrictions by the APVMA.

Maximum Residue Limits (MRLs)
MRLs for Methiocarb are established for the sum of Methiocarb and its primary cholinesterase-

inhibiting metabolites, methiocarb sulfoxide and methiocarb sulfone, expressed as methiocarb.

[16][17] Due to its withdrawal in many regions, MRLs are subject to change. The following table

provides a snapshot of established MRLs in various commodities, though these may be under

revision or phased out.

Table 3: Examples of Maximum Residue Limits (MRLs) for Methiocarb
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Commodity MRL (mg/kg)

Cabbage 0.2[18]

Cherries 5.0[7]

Corn 0.05[18]

Grapes 5.0 (Interim, may have expired)

Lettuce 0.2[18]

Peaches 5.0[18]

Blueberries 5.0 (Interim, may have expired)[7]

Barley 0.05[19]

Rice 0.05[18]

Citrus Fruits 0.05[18]

Mechanism of Action: Acetylcholinesterase
Inhibition
Methiocarb, like other carbamate pesticides, exerts its toxic effects by inhibiting the

acetylcholinesterase (AChE) enzyme.[1][6] AChE is responsible for hydrolyzing the

neurotransmitter acetylcholine (ACh) into choline and acetic acid, a process crucial for

terminating nerve signals at cholinergic synapses.

The inhibition by Methiocarb is reversible.[6] It involves the carbamylation of the serine hydroxyl

group at the active site of AChE. This carbamyl-enzyme complex is more stable and hydrolyzes

much more slowly than the acetylated enzyme formed during normal ACh breakdown.[1] This

leads to an accumulation of ACh in the synaptic cleft, causing continuous nerve stimulation,

which results in symptoms like convulsions, paralysis, and ultimately death in target organisms.

[12]
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Mechanism of Action of Methiocarb.

Analytical Standards and Experimental Protocols
Accurate monitoring of Methiocarb residues in environmental and food samples is critical for

regulatory compliance and safety assessment. This requires high-purity analytical standards

and validated analytical methods.

Analytical Reference Materials
Certified analytical reference standards for Methiocarb and its principal metabolites,

Methiocarb-sulfoxide and Methiocarb-sulfone, are commercially available from various

suppliers.[20][21][22] These standards are essential for the calibration of analytical instruments

and the validation of quantitative methods.[20][21] They are typically sold as neat materials or

in solution and come with a Certificate of Analysis detailing purity and characterization data.[21]

Table 4: Key Analytical Standards for Methiocarb Analysis
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Compound CAS Number Availability

Methiocarb 2032-65-7
Neat solid, solutions in various

solvents[23]

Methiocarb-sulfoxide 2635-10-1
High-purity reference

materials[20]

Methiocarb-sulfone 2635-11-2
Available for analytical method

development

Experimental Protocols
Various analytical methods have been developed for the determination of Methiocarb and its

metabolites in different matrices, including water, soil, fruits, and vegetables.[6][24][25][26]

Common techniques involve High-Performance Liquid Chromatography (HPLC) or Liquid

Chromatography with Tandem Mass Spectrometry (LC-MS/MS).[25][26][27] Sample

preparation is a critical step, often employing procedures like QuEChERS (Quick, Easy, Cheap,

Effective, Rugged, and Safe) or Solid-Phase Extraction (SPE).

This protocol is adapted from a validated environmental chemistry method.[26] It is designed

for the simultaneous quantification of Methiocarb, Methiocarb-sulfoxide, and Methiocarb-

sulfone in soil samples.

1. Materials and Reagents:

Soil Sample: Sandy loam or other relevant matrix.

Reference Standards: Methiocarb, Methiocarb-sulfoxide, Methiocarb-sulfone (≥98% purity).

Solvents: HPLC grade acetone, methanol, hexanes, dichloromethane, ethyl acetate.

Reagents: Formic acid, deionized water.

Equipment: Wrist-action shaker, centrifuge, rotary evaporator, nitrogen evaporator, SPE

cartridges (e.g., Florisil), LC-MS/MS system.

2. Sample Preparation and Extraction:
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Weigh 25 g of soil into a high-density polyethylene bottle.

Spike the sample with a known concentration of the mixed reference standards if preparing a

fortified sample for recovery analysis.

Add 100 mL of a 3:1 (v/v) acetone/water mixture.

Shake vigorously on a wrist-action shaker for 30 minutes.

Centrifuge the sample and decant the supernatant through a filter into a separatory funnel.

Repeat the extraction with another 100 mL of acetone/water, combine the extracts.

3. Liquid-Liquid Partitioning and Clean-up:

Add 100 mL of dichloromethane and 10 g of NaCl to the separatory funnel. Shake for 2

minutes.

Allow the layers to separate and collect the lower organic (dichloromethane) layer.

Pass the organic extract through an SPE cartridge for clean-up to remove interfering matrix

components.

Elute the analytes from the SPE cartridge with a suitable solvent mixture (e.g.,

acetone/dichloromethane).

4. Concentration and Reconstitution:

Concentrate the cleaned extract to approximately 5 mL using a rotary evaporator at 30°C.

Transfer the concentrate to a smaller tube and evaporate to near dryness under a gentle

stream of nitrogen.

Reconstitute the final residue in 1.0 mL of methanol. Vortex to mix and transfer to an

autosampler vial for analysis.

5. LC-MS/MS Analysis:
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LC Column: C18 reversed-phase column.

Mobile Phase: Gradient elution using methanol and water (both with 0.1% formic acid).

Ionization: Electrospray Ionization (ESI) in positive mode.

Detection: Multiple Reaction Monitoring (MRM) of specific precursor-to-product ion

transitions for each analyte.

Table 5: Example MRM Transitions for LC-MS/MS Analysis

Analyte Precursor Ion (m/z)
Product Ion (m/z) -
Quantitation

Product Ion (m/z) -
Confirmation

Methiocarb 226 169 121[25]

Methiocarb-sulfoxide 242 185 170[25]

Methiocarb-sulfone 258 107 202[25]

6. Quantification:

Generate a calibration curve using external standards prepared in the final reconstitution

solvent.

Quantify the analyte concentrations in the samples by comparing their peak areas to the

calibration curve.

Calculate the final residue concentration in the original soil sample, accounting for sample

weight, extraction volumes, and any dilution factors.
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General workflow for Methiocarb residue analysis in soil.
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Conclusion
Methiocarb is an effective but highly toxic carbamate pesticide whose use has been

significantly curtailed globally due to environmental and health concerns. Its approval has been

withdrawn in the European Union and its application is restricted in the United States and other

nations. For researchers and professionals in relevant fields, understanding this complex

regulatory status is paramount. The availability of certified analytical standards for Methiocarb

and its key metabolites, coupled with robust and validated analytical protocols such as LC-

MS/MS, enables precise monitoring to enforce regulations and ensure environmental and food

safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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